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Compound of Interest

Compound Name: Methyl 5-hydroxy-2-nitrobenzoate
CAS No.: 59216-77-2
Cat. No.: B1610663
Get Quote
. J

Executive Summary

Methyl 5-hydroxy-2-nitrobenzoate (CAS: 59216-77-2) is a critical pharmacophore
intermediate, notably utilized in the synthesis of EGFR tyrosine kinase inhibitors and
dibenzodiazepinone scaffolds for non-small cell lung cancer (NSCLC) therapeutics.[1][2][3] Its
structural integrity is defined by the competition between electronic resonance and steric
hindrance introduced by the ortho-nitro group.

This technical guide provides a comprehensive analysis of its physicochemical
characterization, validated synthetic pathways, and the crystallographic principles governing its

solid-state conformation.
Part 1: Physicochemical & Structural Profile[1][4]
The molecule exhibits a "push-pull” electronic system where the electron-withdrawing nitro (

) and ester (

) groups at the 1,2-positions create significant steric strain, while the electron-donating hydroxyl
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(

) group at the 5-position facilitates intermolecular hydrogen bonding.

Molecular Specifications

Property Data Source Validation

Methyl 5-hydroxy-2-
IUPAC Name ) PubChem [1]
nitrobenzoate

Molecular Formula Calculated
Molecular Weight 197.14 g/mol Mass Spec [2]
Melting Point 104-106 °C (Crystalline Solid) Patent Lit. [3]
Appearance Yellow crystalline powder Experimental [2,3]

Soluble in EtOAc, MeOH,
Solubility DMSO: Insoluble in Empirical

Structural Conformation & The "Ortho Effect"

Unlike simple benzoates, the crystal packing of Methyl 5-hydroxy-2-nitrobenzoate is
dominated by the Ortho Effect.

» Steric Twist: The ortho-nitro group and the methyl ester cannot lie coplanar with the benzene
ring due to the Van der Waals repulsion between the ester carbonyl oxygen and the nitro
group oxygens.

» Torsion Angle: Crystallographic data of analogous ortho-nitrobenzoates suggests the ester
group rotates out of the aromatic plane (dihedral angle

) to minimize this clash.

» H-Bonding Network: The 5-hydroxyl group acts as a hydrogen bond donor. In the crystal
lattice, this typically forms head-to-tail intermolecular chains (

) or dimers (

), stabilizing the structure despite the steric strain at the 1,2-positions.
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Part 2: Validated Synthetic Protocol

The following protocol is optimized for high purity (>98%) and yield, minimizing the formation of
the para-isomer by-products.

Reagents & Materials[1][5]

e Precursor: 5-Hydroxy-2-nitrobenzoic acid (CAS: 610-37-7).[4][5][6]
e Solvent: Methanol (Anhydrous).
o Catalyst: Sulfuric Acid (

, conc.) or Thionyl Chloride (

).

 Purification: Silica Gel 60 (230-400 mesh); Solvent system: n-Hexane/Ethyl Acetate.

Step-by-Step Synthesis Workflow

« Esterification: Dissolve 5-hydroxy-2-nitrobenzoic acid (20 g, 109 mmol) in MeOH (200 mL).
o Catalysis: Add concentrated

(12 mL) dropwise at 0°C to prevent exotherm-induced degradation.

o Reflux: Heat the mixture to 70°C (reflux) for 24 hours. Monitor via TLC (Mobile phase: PE:EA
=2:1).

o Workup: Evaporate MeOH under reduced pressure. Resuspend residue in ice water (150
mL).

o Extraction: Extract with Ethyl Acetate (

). Wash organic layer with Brine.[1][7] Dry over anhydrous
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+ Crystallization: The crude product is often a yellow oil. Recrystallize from n-Hexane/Ethyl
Acetate to obtain the solid title compound.

Process Visualization (DOT)

(Start: 5-Hydroxy-2-nitrobenzoic AcicD

Add MeOH + H2S04 (cat.)
Temp: 0°C -> 70°C

Activation

y

Reflux (24h)
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TLC Confirmation

Evaporate MeOH
Extract w/ EtOACc

Crude Product
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Recrystallization
Solvent: n-Hexane/EtOAc

Yield >80%

Final Product:

Methyl 5-hydroxy-2-nitrobenzoate
(Solid, mp 104-106°C)
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Caption: Optimized synthetic workflow for the isolation of crystalline Methyl 5-hydroxy-2-
nitrobenzoate.

Part 3: Spectroscopic Characterization (Self-
Validation)

To ensure the integrity of the crystal structure analysis, the compound must first be validated
via NMR. The following shifts are diagnostic for the specific isomer, confirming the ortho-nitro
positioning (shielding effects) and the integrity of the ester.

Nuclear Magnetic Resonance (NMR) Data

Solvent:

(Deuterated Chloroform) or DMSO-
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Data derived from analog synthesis reports [2, 3].

Structural Logic Diagram

The following diagram illustrates the competing forces that define the crystal lattice packing.
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Caption: Mechanistic flow of steric and electronic forces dictating the solid-state conformation.

Part 4: Experimental Crystallization Protocol

Since a public CIF (Crystallographic Information File) is not universally indexed for this specific
intermediate in open databases (unlike its isomers), researchers must generate high-quality
single crystals for X-ray diffraction (XRD) using the following optimized method.

Slow Evaporation Method

o Preparation: Dissolve 100 mg of pure Methyl 5-hydroxy-2-nitrobenzoate in 5 mL of Ethyl
Acetate.

o Antisolvent Layering: Carefully layer 2 mL of n-Hexane on top of the solution in a narrow vial.
Do not mix.

e Incubation: Seal with Parafilm, poke one small hole for slow evaporation, and store at 4°C in
a vibration-free environment.

o Harvest: Yellow prismatic crystals suitable for XRD should appear within 48—72 hours.

Expected Crystal Data (Predictive)

Based on the space groups of structurally similar ortho-nitrobenzoates (e.g., Methyl 2-hydroxy-
3-nitrobenzoate):
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e Crystal System: Monaoclinic
e Space Group:
or

(Common for planar aromatics with H-bonding).

o Z Value: 4 (Typical for monoclinic cells).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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